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Compound of Interest

Compound Name: Progabide

Cat. No.: B10784316 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Progabide was not publicly available at the

time of this writing. The following guidance is based on the precautionary principle and general

best practices for handling potent, biologically active research compounds. It is imperative to

treat Progabide as a potentially hazardous substance. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance and requirements.

Progabide is a GABA receptor agonist, and while its full toxicological profile is not readily

available, its biological activity warrants careful handling to minimize exposure.[1] The following

provides essential safety and logistical information for researchers, scientists, and drug

development professionals.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure when handling Progabide.

The following table summarizes recommended PPE based on the task being performed.
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Task Minimum Required PPE

Handling of Powders/Solids (e.g., weighing,

aliquoting)

- Full-face respirator with appropriate cartridges-

Chemical-resistant coveralls or suit- Double-

gloving (e.g., nitrile or neoprene)- Chemical-

resistant boots or shoe covers- Head covering

Handling of Liquids/Solutions (e.g., preparing

solutions, dilutions)

- Chemical splash goggles or face shield-

Chemical-resistant gloves (e.g., butyl rubber,

Viton®)- Chemical-resistant laboratory coat or

gown- Chemical-resistant apron

Note: Always inspect PPE for damage before use and ensure it is worn correctly. Remove and

dispose of contaminated PPE properly.

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of Progabide from

initial preparation to final disposal.
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Workflow for the safe handling of Progabide.
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Detailed Experimental Protocol: Handling Progabide
This protocol provides a step-by-step guide for the safe handling of Progabide.

1.0 Pre-Experiment Preparation 1.1. Designate Handling Area: All work with solid or

concentrated Progabide should be conducted in a certified chemical fume hood, glove box, or

other ventilated enclosure. 1.2. Assemble Materials: Gather all necessary equipment, including

appropriate glassware, spatulas, and weighing paper. Ensure a spill kit is readily accessible.

1.3. Prepare for Waste Disposal: Have a designated, labeled hazardous waste container ready

before you begin work.

2.0 Personal Protective Equipment (PPE) 2.1. Don PPE: Put on all required PPE as outlined in

the table above. Ensure gloves are compatible with any solvents being used.

3.0 Handling Procedures 3.1. Weighing: If weighing the solid, perform this task within the fume

hood. Use a disposable weigh boat. 3.2. Solution Preparation: If preparing a solution, add the

solvent to the compound slowly to avoid splashing. 3.3. Experimental Procedure: Conduct all

manipulations of the compound within the designated handling area.

4.0 Post-Experiment Cleanup 4.1. Work Surfaces: Decontaminate all work surfaces with an

appropriate cleaning agent. 4.2. Equipment: Decontaminate all reusable equipment according

to established laboratory procedures. 4.3. PPE Removal: Remove PPE in the reverse order it

was donned, being careful to avoid self-contamination. Dispose of single-use PPE in the

designated hazardous waste container.

Progabide's Mechanism of Action: Signaling
Pathway
Progabide acts as an agonist at both GABA-A and GABA-B receptors, enhancing the inhibitory

effects of GABA in the central nervous system.[1]
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Progabide's agonistic action on GABA receptors.

Disposal Plan
A clear and concise plan for the handling and disposal of Progabide is essential to prevent

contamination and ensure environmental safety.

1.0 Waste Segregation 1.1. Solid Waste: All solid waste contaminated with Progabide (e.g.,

gloves, weigh boats, paper towels) should be placed in a designated, clearly labeled hazardous

waste container. 1.2. Liquid Waste: All liquid waste containing Progabide should be collected

in a sealed, compatible, and clearly labeled hazardous waste container. 1.3. Sharps: Any

sharps (e.g., needles, contaminated glassware) must be disposed of in a designated sharps

container for hazardous waste.

2.0 Labeling 2.1. All waste containers must be labeled with "Hazardous Waste," the name of

the chemical (Progabide), and the approximate concentration and quantity.
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3.0 Disposal 3.1. Contact EHS: Follow your institution's procedures for the disposal of

hazardous chemical waste. Do not dispose of Progabide down the drain. For many

pharmaceuticals, high-temperature incineration is the recommended disposal method. 3.2.

Container Disposal: Before disposing of empty containers, ensure they are triple-rinsed with an

appropriate solvent. The rinsate should be collected as hazardous waste. Obliterate or remove

all labels from the empty container before disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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